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Compound of Interest

Compound Name: Methyl glycyl-L-serinate

Cat. No.: B15347499 Get Quote

An In-depth Technical Guide to Methyl glycyl-L-
serinate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Methyl glycyl-L-serinate, a dipeptide

derivative of significant interest in synthetic and medicinal chemistry. It details the chemical

structure, physicochemical properties, a plausible synthetic pathway with experimental

protocols for key intermediates, and the logical relationships of its constituent components.

Chemical Identity and Properties
Methyl glycyl-L-serinate is a dipeptide consisting of glycine and L-serine, with the carboxyl

group of L-serine esterified with a methyl group. This modification enhances its lipophilicity and

potential for further chemical derivatization.

Table 1: Physicochemical Properties of Methyl glycyl-L-serinate
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Property Value Source

Molecular Formula C6H12N2O4 [1][2][3]

Molecular Weight 176.17 g/mol [1]

CAS Number 66328-96-9 [2][3][4]

Canonical SMILES COC(=O)C(CO)NC(=O)CN [1]

InChI Key
BGRYADJVIKGYQP-

SSEXGKCCSA-N
[1]

Synonyms

L-Serine, N-glycyl-, methyl

ester; Methyl 2-(2-

aminoacetamido)-3-

hydroxypropanoate

[5]

Chemical Structure
The structure of Methyl glycyl-L-serinate features a peptide bond between the carboxyl group

of glycine and the amino group of L-serine. The L-configuration of the serine residue is a critical

stereochemical feature.

Caption: 2D Chemical Structure of Methyl glycyl-L-serinate.

Synthetic Pathway and Experimental Protocols
The synthesis of Methyl glycyl-L-serinate can be approached through standard peptide

coupling techniques. A logical synthetic workflow involves the preparation of a key

intermediate, L-serine methyl ester, followed by coupling with a protected glycine amino acid

and subsequent deprotection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
http://sinfoobiotech.com/product/890211
http://www.sinfoochem.com/product/Methyl%20glycyl-L-serinate-cas-66328-96-9
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
http://sinfoobiotech.com/product/890211
http://www.sinfoochem.com/product/Methyl%20glycyl-L-serinate-cas-66328-96-9
https://www.guidechem.com/encyclopedia/l-serine-n-n-n-phenylmethoxy-c-dic1229164.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-glycyl-L-serinate
https://pharos.habitablefuture.org/chemicals/2123869
https://www.benchchem.com/product/b15347499?utm_src=pdf-body
https://www.benchchem.com/product/b15347499?utm_src=pdf-body
https://www.benchchem.com/product/b15347499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of L-Serine Methyl Ester
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Caption: Proposed Synthetic Workflow for Methyl glycyl-L-serinate.

Experimental Protocol: Synthesis of L-Serine Methyl Ester Hydrochloride

This protocol is based on established methods for the esterification of amino acids.[6][7][8]

Materials:

L-Serine
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Methanol (MeOH), anhydrous

Thionyl chloride (SOCl₂) or Acetyl chloride (AcCl)

Ice-water bath

Round-bottomed flask equipped with a reflux condenser and magnetic stirrer

Procedure:

A round-bottomed flask is charged with anhydrous methanol and cooled to 0°C in an ice-

water bath.

Thionyl chloride (or acetyl chloride) is added dropwise to the cooled methanol with stirring.

This in-situ generation of HCl is crucial for the reaction.

L-serine is added to the acidic methanol solution in one portion.

The reaction mixture is slowly warmed to reflux and maintained at this temperature for 2-

18 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[7][8]

Upon completion, the reaction is cooled to room temperature, and the solvent is removed

under reduced pressure (rotary evaporation).

The resulting white crystalline solid, crude L-serine methyl ester hydrochloride, is collected

and can be used in the subsequent coupling step without further purification.[8] A yield of

over 90% can be expected.[7]

Potential Biological Significance
While specific signaling pathways for Methyl glycyl-L-serinate are not documented in the

provided literature, its constituent amino acids, glycine and serine, are fundamental to cellular

metabolism and signaling. Glycine itself plays multiple roles in cell signaling, including the

activation of the mTOR pathway, and is a precursor for the synthesis of vital molecules like

creatine and glutathione.[9] The conversion of L-serine to glycine is a key metabolic process.[9]

Therefore, Methyl glycyl-L-serinate serves as a valuable tool for probing these biological

systems and as a building block in the development of peptidomimetics and other bioactive
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molecules. Its ester modification may influence cell permeability and metabolic stability

compared to the parent dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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